N-(benzo[d]thiazol-2-yl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H17N3OS3/c1-13-6-8-14(9-7-13)11-25-20-21-15(12-26-20)10-18(24)23-19-22-16-4-2-3-5-17(16)27-19/h2-9,12H,10-11H2,1H3,(H,22,23,24)
• InChI Key: WEGFJTIYDJNDKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=CS2)CC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H17N3OS3
• Molecular Weight: 411.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide, also known as BTA-EG6, is a small molecule compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Antitumor and Anticancer Activity

Several studies have synthesized and evaluated derivatives of benzothiazole, including structures similar to N-(benzo[d]thiazol-2-yl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide, for their antitumor and anticancer activities. Notably, compounds displaying significant anticancer activity against various cancer cell lines have been identified, underscoring the potential of benzothiazole derivatives in cancer therapy (Yurttaş et al., 2015), (Havrylyuk et al., 2010).

Antibacterial and Antimicrobial Activity

Research has also demonstrated the efficacy of benzothiazole derivatives as antibacterial and antimicrobial agents. For instance, compounds synthesized from benzothiazole moieties have shown promising results against a range of gram-positive and gram-negative bacteria, highlighting their potential in addressing antibiotic resistance and infection control (Rezki, 2016), (Bhoi et al., 2015).

Anticonvulsant Activity

Benzothiazole derivatives have been evaluated for their anticonvulsant activity, with some compounds showing potent effects in preclinical models. This suggests a potential avenue for developing new treatments for epilepsy and other seizure disorders (Liu et al., 2016).

Urease Inhibition

Another study found that N-(benzo[d]thiazol-2-yl)acetamide derivatives exhibited significant activity as urease inhibitors. This activity suggests potential applications in the treatment of diseases caused by urease-producing pathogens (Gull et al., 2016).

Photophysical Properties

The photophysical properties of amide hydrogen-bonded N-(benzo[d]thiazol-2-yl) acetamides have been studied, indicating potential applications in materials science and photovoltaic efficiency modeling (Balijapalli et al., 2017).